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Compound of Interest

Compound Name: 5-Phenylpenta-2,4-dienal

Cat. No.: B075885

This technical guide provides an in-depth overview of (2E,4E)-5-phenylpenta-2,4-dienal,

including its chemical identity, physicochemical properties, and key experimental protocols.

This document is intended for researchers, scientists, and professionals in the fields of

chemistry and drug development.

Chemical Identity

The compound with the systematic name (2E,4E)-5-phenylpenta-2,4-dienal is a
polyunsaturated aldehyde.

IUPAC Name: (2E,4E)-5-phenylpenta-2,4-dienal[1]
Synonyms: 5-Phenylpenta-2,4-dienal, 5-phenyl-2,4-pentadienal
CAS Number: 13466-40-5

Molecular Formula: C11H100

Physicochemical Properties

A summary of the key quantitative data for (2E,4E)-5-phenylpenta-2,4-dienal is presented in
the table below.
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Property Value Source
Molecular Weight 158.20 g/mol PubChem
Melting Point 43 °C Stenutz[2]
XLogP3-AA 2.5 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 3 PubChem

Experimental Protocols

Detailed methodologies for the synthesis and reduction of (2E,4E)-5-phenylpenta-2,4-dienal
are provided below.

3.1. Synthesis via Claisen-Schmidt Condensation

The primary synthetic route to (2E,4E)-5-phenylpenta-2,4-dienal is a base-catalyzed crossed
aldol condensation, specifically a Claisen-Schmidt condensation, between cinnamaldehyde
and acetaldehyde.[1]

e Reaction Principle: A base abstracts an acidic a-hydrogen from acetaldehyde to form a
nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of
cinnamaldehyde. The resulting B-hydroxy aldehyde intermediate readily undergoes
dehydration to yield the highly conjugated (2E,4E)-5-phenylpenta-2,4-dienal.[1]

e Materials:
o Cinnamaldehyde
o Acetaldehyde
o Base (e.g., Sodium Hydroxide)

o Solvent (e.g., Ethanol, Water)
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o Acid for neutralization (e.g., Hydrochloric Acid)
o Organic solvent for extraction (e.g., Dichloromethane)

o Drying agent (e.g., Anhydrous Magnesium Sulfate)

e Procedure:
o Dissolve cinnamaldehyde in a suitable solvent such as ethanol in a reaction flask.
o Prepare a solution of the base (e.g., sodium hydroxide) in water.
o Cool the reaction flask in an ice bath.
o Slowly add the acetaldehyde to the cinnamaldehyde solution.

o Add the basic solution dropwise to the reaction mixture while maintaining the low
temperature and stirring vigorously.

o After the addition is complete, continue stirring for a specified time to allow the reaction to
proceed to completion.

o Neutralize the reaction mixture with a dilute acid (e.g., hydrochloric acid).
o Extract the product into an organic solvent like dichloromethane.
o Wash the organic layer with water and brine.
o Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).
o Remove the solvent under reduced pressure to obtain the crude product.
o Purify the crude product by column chromatography or recrystallization.
3.2. Selective Reduction to (2E,4E)-5-phenylpenta-2,4-dien-1-ol

The aldehyde functional group in (2E,4E)-5-phenylpenta-2,4-dienal can be selectively
reduced to a primary alcohol without affecting the conjugated diene system.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b075885?utm_src=pdf-body
https://www.benchchem.com/product/b075885
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Reaction Principle: A mild reducing agent is used to selectively reduce the aldehyde to an
alcohol. A common method is the Luche reduction, which uses sodium borohydride in the
presence of a lanthanide salt like cerium(lll) chloride.

o Materials:

o (2E,4E)-5-phenylpenta-2,4-dienal

o

Sodium Borohydride (NaBHa)

[¢]

Cerium(lll) Chloride (CeCls)

[¢]

Solvent (e.g., Methanol)

[e]

Quenching solution (e.g., dilute Hydrochloric Acid)

o

Organic solvent for extraction (e.g., Ethyl Acetate)

e Procedure:

o Dissolve (2E,4E)-5-phenylpenta-2,4-dienal and cerium(lll) chloride in methanol in a
reaction flask.

o Cool the mixture in an ice bath.

o Add sodium borohydride portion-wise to the stirred solution.

o Monitor the reaction progress using thin-layer chromatography (TLC).

o Once the reaction is complete, quench the reaction by the slow addition of dilute
hydrochloric acid.

o Extract the product with an organic solvent such as ethyl acetate.

o Wash the combined organic layers with water and brine.

o Dry the organic layer over an anhydrous drying agent.
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o Concentrate the solution under reduced pressure to yield the desired alcohol, (2E,4E)-5-
phenylpenta-2,4-dien-1-ol.

Visualizations
4.1. Synthetic Workflow

The following diagram illustrates the workflow for the synthesis and purification of (2E,4E)-5-
phenylpenta-2,4-dienal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 5-Phenylpenta-2,4-dienal | 13466-40-5 | Benchchem [benchchem.com]
o 2. (2E,4E)-5-phenylpenta-2,4-dienal [stenutz.eu]

» To cite this document: BenchChem. [A Comprehensive Technical Guide to (2E,4E)-5-
phenylpenta-2,4-dienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075885#2e-4e-5-phenylpenta-2-4-dienal-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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